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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437 Get Quote

An In-depth Technical Guide to
Tetraisocyanatosilane
Tetraisocyanatosilane (Si(NCO)₄) is a volatile, highly reactive inorganic compound. Its unique

molecular structure and reactivity make it a subject of interest in synthetic chemistry and

materials science. This guide provides a comprehensive overview of its fundamental

properties, synthesis, and reactivity, tailored for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Tetraisocyanatosilane is a colorless, fuming liquid at room temperature. It is characterized by

its high volatility and reactivity, particularly with nucleophiles. Its fundamental properties are

summarized in the table below.
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Property Value

Molecular Formula Si(NCO)₄

Molar Mass 196.17 g/mol

Appearance Colorless, fuming liquid

Boiling Point 185.6 °C (decomposes)

Density 1.41-1.43 g/cm³ at 20 °C

CAS Number 3410-77-3

Solubility
Soluble in non-polar organic solvents (e.g.,

benzene, chloroform, carbon tetrachloride)

Reactivity Highly reactive with water, alcohols, and amines

Molecular Structure and Spectroscopic Data
The molecular structure of Tetraisocyanatosilane has been determined by gas-phase electron

diffraction. The molecule adopts a tetrahedral geometry around the central silicon atom, with

the four isocyanate groups attached to it.

Bond Lengths and Angles
The key structural parameters of the Si(NCO)₄ molecule are presented in the following table.

Parameter Value

Si-N Bond Length 1.693(5) Å

N-C Bond Length 1.201(4) Å

C-O Bond Length 1.169(4) Å

∠ N-Si-N Angle 109.5° (tetrahedral)

∠ Si-N-C Angle 149.9(1.5)°

Vibrational Spectroscopy
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The vibrational spectrum of Tetraisocyanatosilane is characterized by strong absorptions

corresponding to the stretching and bending modes of the isocyanate groups.

Wavenumber (cm⁻¹) Assignment

~2300 Asymmetric stretch of the NCO group (νₐₛ)

~1470 Symmetric stretch of the NCO group (νₛ)

~600-700 Bending modes of the NCO group (δ)

~400-500 Si-N stretching modes (ν)

Synthesis of Tetraisocyanatosilane
Tetraisocyanatosilane is typically synthesized by the reaction of silicon tetrachloride (SiCl₄)

with a cyanate salt, such as silver cyanate (AgOCN) or sodium cyanate (NaOCN), in an

anhydrous, non-polar solvent.

Synthesis Workflow
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Caption: Synthesis workflow for Tetraisocyanatosilane.
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Experimental Protocol
Materials:

Silicon tetrachloride (SiCl₄)

Silver cyanate (AgOCN)

Anhydrous benzene (or other suitable non-polar solvent)

Procedure:

A suspension of freshly prepared and dried silver cyanate in anhydrous benzene is prepared

in a reaction vessel equipped with a reflux condenser and a dropping funnel.

A solution of silicon tetrachloride in anhydrous benzene is added dropwise to the silver

cyanate suspension with constant stirring.

After the addition is complete, the reaction mixture is refluxed for several hours to ensure the

completion of the reaction.

The reaction mixture is then cooled to room temperature, and the precipitated silver chloride

is removed by filtration under an inert atmosphere.

The solvent is removed from the filtrate by distillation under reduced pressure.

The crude Tetraisocyanatosilane is then purified by fractional distillation under reduced

pressure to yield the pure product.

Reactivity of Tetraisocyanatosilane
Tetraisocyanatosilane is a highly reactive compound due to the presence of the electrophilic

silicon center and the reactive isocyanate groups. It readily undergoes nucleophilic substitution

reactions.

Hydrolysis
Tetraisocyanatosilane reacts violently with water in an exothermic reaction to produce silicic

acid and isocyanic acid, which can further trimerize to cyanuric acid.
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Caption: Hydrolysis pathway of Tetraisocyanatosilane.

Reactions with Alcohols and Amines
Tetraisocyanatosilane reacts with alcohols and amines to form carbamates and ureas,

respectively. These reactions are typically rapid and exothermic.

With Alcohols: Si(NCO)₄ + 4 ROH → Si(OR)₄ + 4 HNCO

With Amines: Si(NCO)₄ + 4 RNH₂ → Si(NHR)₄ + 4 HNCO

Applications
The high reactivity of Tetraisocyanatosilane makes it a useful precursor in the synthesis of

various silicon-containing compounds and materials. It has been explored as a cross-linking

agent in polymer chemistry and as a starting material for the synthesis of silicon nitride

ceramics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b009437?utm_src=pdf-body-img
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Tetraisocyanatosilane is a hazardous chemical that should be handled with extreme care in a

well-ventilated fume hood. It is highly toxic, corrosive, and reacts violently with water.

Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,

must be worn when handling this compound. It should be stored in a cool, dry place under an

inert atmosphere.

To cite this document: BenchChem. [What are the fundamental properties of
Tetraisocyanatosilane?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009437#what-are-the-fundamental-properties-of-
tetraisocyanatosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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